![molecular formula C9H11N5O2S B136770 S-(6-Purinyl)homocysteine CAS No. 136040-01-2](/img/structure/B136770.png)
S-(6-Purinyl)homocysteine
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Overview
Description
S-(6-Purinyl)homocysteine (SPH) is a naturally occurring purine derivative that has garnered attention in scientific research due to its potential therapeutic applications. SPH is a modified form of homocysteine, an amino acid that is involved in various physiological processes. SPH has been found to exhibit significant biological activity, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of S-(6-Purinyl)homocysteine is not fully understood, but it is believed to be mediated through the inhibition of specific enzymes. This compound has been found to inhibit the activity of S-adenosylhomocysteine hydrolase (SAHH), an enzyme that plays a role in the regulation of DNA methylation. This inhibition leads to an increase in the levels of S-adenosylhomocysteine (SAH), which in turn leads to a decrease in the activity of DNA methyltransferases. This mechanism has been implicated in the antitumor effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in vitro. This compound has also been found to reduce inflammation and oxidative stress in animal models. Additionally, this compound has been shown to have a positive effect on the immune system, increasing the production of cytokines and enhancing the activity of natural killer cells.
Advantages and Limitations for Lab Experiments
One advantage of using S-(6-Purinyl)homocysteine in lab experiments is its high purity and stability. This compound can be synthesized in a relatively straightforward manner and can be easily purified through column chromatography. Additionally, this compound has been shown to have low toxicity and can be used at relatively high concentrations without adverse effects. However, one limitation of using this compound is its relatively high cost compared to other compounds. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret results from experiments.
Future Directions
There are several future directions for research on S-(6-Purinyl)homocysteine. One area of interest is the development of this compound-based immunotherapies for cancer. This compound has been shown to enhance the activity of natural killer cells, which play a critical role in the immune response to cancer. Additionally, this compound has been found to inhibit the activity of enzymes that are involved in the development of cancer, making it a promising candidate for cancer therapy. Another area of interest is the elucidation of the mechanism of action of this compound. Further research is needed to fully understand how this compound interacts with enzymes and other molecules in the body. Finally, there is interest in the development of new synthetic methods for this compound that are more cost-effective and scalable than current methods.
Synthesis Methods
S-(6-Purinyl)homocysteine can be synthesized through the reaction of homocysteine with 6-chloropurine ribonucleoside in the presence of a base. The resulting product is then purified through column chromatography. This method of synthesis has been used in several studies and has been found to yield high purity this compound.
Scientific Research Applications
S-(6-Purinyl)homocysteine has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor, anti-inflammatory, and antioxidant properties. This compound has also been shown to inhibit the activity of certain enzymes that are involved in the development of cancer and other diseases. Additionally, this compound has been found to have a positive effect on the immune system, making it a promising candidate for immunotherapy.
Properties
136040-01-2 | |
Molecular Formula |
C9H11N5O2S |
Molecular Weight |
253.28 g/mol |
IUPAC Name |
(2S)-2-amino-4-(7H-purin-6-ylsulfanyl)butanoic acid |
InChI |
InChI=1S/C9H11N5O2S/c10-5(9(15)16)1-2-17-8-6-7(12-3-11-6)13-4-14-8/h3-5H,1-2,10H2,(H,15,16)(H,11,12,13,14)/t5-/m0/s1 |
InChI Key |
ZIJLTJOOMWRTOD-YFKPBYRVSA-N |
Isomeric SMILES |
C1=NC2=C(N1)C(=NC=N2)SCC[C@@H](C(=O)O)N |
SMILES |
C1=NC2=C(N1)C(=NC=N2)SCCC(C(=O)O)N |
Canonical SMILES |
C1=NC2=C(N1)C(=NC=N2)SCCC(C(=O)O)N |
synonyms |
S-(6-purinyl)homocysteine |
Origin of Product |
United States |
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